Cas no 97231-85-1 (1-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,phenylmethyl ester)

1-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,phenylmethyl ester Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,phenylmethyl ester
• N-benzyloxycarbonyl-4-tert-butyldimethylsilyloxypiperidine
• 1-Piperidinecarboxylic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, phenylmethyl ester

• InChIKey： QYPQXDUBXUVIRX-UHFFFAOYSA-N
• Inchi： 1S/C19H31NO3Si/c1-19(2,3)24(4,5)23-17-11-13-20(14-12-17)18(21)22-15-16-9-7-6-8-10-16/h6-10,17H,11-15H2,1-5H3
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O[Si](C(C)(C)C)(C)C)CC1

Computed Properties

• Exact Mass: 349.20700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 349.207
• Heavy Atom Count: 24
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 38.8A^2

Experimental Properties

• LogP: 4.74730
• PSA: 38.77000